Cas no 1086386-28-8 (1H-Pyrrolo[2,3-d]pyrimidine-6-carboxylicacid, 2,3,4,7-tetrahydro-1,3-dimethyl-2,4-dioxo-7-(phenylmethyl)-)

• Product Name: 1H-Pyrrolo[2,3-d]pyrimidine-6-carboxylicacid, 2,3,4,7-tetrahydro-1,3-dimethyl-2,4-dioxo-7-(phenylmethyl)-
• CAS No: 1086386-28-8
• MF: C₁₆H₁₅N₃O₄
• MW: 313.308003664017
• CID: 97813
• PubChem ID: 46741420
• Update Time: 2025-04-18

1H-Pyrrolo[2,3-d]pyrimidine-6-carboxylicacid, 2,3,4,7-tetrahydro-1,3-dimethyl-2,4-dioxo-7-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-d]pyrimidine-6-carboxylicacid, 2,3,4,7-tetrahydro-1,3-dimethyl-2,4-dioxo-7-(phenylmethyl)-
• 7-Benzyl-1,3-dimethyl-2,4-dioxo-2,3,4,7-tetrahydro-1H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid
• 7-benzyl-1,3-dimethyl-2,4-dioxopyrrolo[2,3-d]pyrimidine-6-carboxylic acid
• 1086386-28-8
• 7-benzyl-1,3-dimethyl-2,4-dioxo-2,3,4,7-tetrahydro-1H-pyrrolo[2,3-d]pyrimidine-6-carboxylicacid
• DTXSID10675445
• F9995-1070
• AS-74866
• 7-benzyl-1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H,7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid
• AKOS015958527

• MDL： MFCD11655626
• Inchi： 1S/C16H15N3O4/c1-17-13-11(14(20)18(2)16(17)23)8-12(15(21)22)19(13)9-10-6-4-3-5-7-10/h3-8H,9H2,1-2H3,(H,21,22)
• InChI Key： SVWLLUUJATVFFE-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C(=O)O)N(CC3C=CC=CC=3)C=2N(C)C(N1C)=O

Computed Properties

• Exact Mass: 313.10635
• Monoisotopic Mass: 313.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.8A^2
• XLogP3: 1.3

Experimental Properties

• Melting Point: 210℃
• PSA: 82.85
• LogP: 0.78520